N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)isoxazole-5-carboxamide

• IUPAC Name: N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C13H13N7O2/c21-13(10-3-5-15-22-10)16-9-4-6-19(7-9)12-2-1-11-17-14-8-20(11)18-12/h1-3,5,8-9H,4,6-7H2,(H,16,21)
• InChI Key: IRKANWLCMCGMJO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=CC=NO2)C3=NN4C=NN=C4C=C3
• Molecular Formula: C13H13N7O2
• Molecular Weight: 299.29 g/mol
• CAS No.: 2034424-78-5

Description

This compound is a complex organic molecule that contains several different functional groups, including a triazolo[4,3-b]pyridazine ring, a pyrrolidine ring, and an isoxazole ring. These types of compounds are often synthesized for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The structure–activity relationship of biologically important 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines has been studied, which could provide some insights into the potential properties of this compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. Some related compounds, such as [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazines, have been studied for their reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Some related compounds have shown properties such as excellent thermal stability and good calculated detonation performance.

Scientific Research Applications

Synthesis and Biological Evaluation

Research into triazolo[4,3-a]pyridine derivatives and similar compounds has shown significant interest in their synthesis and biological evaluation. For example, studies have focused on the synthesis of new derivatives with antimicrobial, antifungal, insecticidal, and antitumor activities. These compounds have been evaluated for their potential as medical therapeutic agents and as insecticides, demonstrating a broad range of applications in both healthcare and agriculture (Bhuiyan et al., 2006; Soliman et al., 2020).

Cardiovascular Agents

Compounds with the triazolo[1,5-a]pyrimidine structure have been synthesized and evaluated for their coronary vasodilating and antihypertensive activities, indicating potential applications in the development of new cardiovascular agents. These studies have identified compounds with promising efficacy in coronary vasodilation and hypertension treatment (Sato et al., 1980).

Antitumor and Antimicrobial Activities

The exploration of triazolopyridine derivatives has extended into the domain of antitumor and antimicrobial activities. Various studies have synthesized novel compounds and evaluated their efficacy against cancer cell lines and microbial pathogens. These efforts aim to discover new therapeutic agents with improved specificity and potency (Jin et al., 2014; Patel et al., 2015).

Insecticidal Assessment

Research into triazolopyridine and related compounds has also included their assessment as potential insecticidal agents against various agricultural pests. These studies contribute to the development of novel insecticides that can enhance crop protection strategies (Fadda et al., 2017).

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Some related compounds have shown activities such as c-Met inhibition or GABA A modulating activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. Some related compounds have shown excellent insensitivity toward external stimuli.

Future Directions

Future research could involve further exploration of the synthesis, properties, and potential applications of this compound. This could include the development of new synthetic methods, investigation of the compound’s biological activity, and exploration of its potential uses in various fields.